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Compound of Interest

Compound Name:
O-(3-

quinolyl)methylhydroxylamine

Cat. No.: B8511253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a comprehensive, two-step synthesis route for the preparation of

O-(3-quinolyl)methylhydroxylamine, a valuable building block in medicinal chemistry and

drug discovery. The synthesis involves the preparation of a key intermediate, 3-

(bromomethyl)quinoline, followed by a Gabriel-type synthesis to introduce the hydroxylamine

functionality.

Overview of the Synthetic Pathway
The synthesis of O-(3-quinolyl)methylhydroxylamine is achieved through a robust two-step

process. The first step involves the radical bromination of 3-methylquinoline to yield 3-

(bromomethyl)quinoline. Subsequently, this intermediate undergoes a nucleophilic substitution

reaction with N-hydroxyphthalimide, followed by hydrazinolysis to afford the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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